Cas no 479684-72-5 (BENZONITRILE, 3-[[(6-CHLOROPYRAZINYL)OXY]METHYL]-)

• Product Name: BENZONITRILE, 3-[[(6-CHLOROPYRAZINYL)OXY]METHYL]-
• CAS No: 479684-72-5
• MF: C₁₂H₈ClN₃O
• MW: 245.664421081543
• CID: 3394340
• PubChem ID: 22481973
• Update Time: 2025-04-21

BENZONITRILE, 3-[[(6-CHLOROPYRAZINYL)OXY]METHYL]- Chemical and Physical Properties

Names and Identifiers

• BENZONITRILE, 3-[[(6-CHLOROPYRAZINYL)OXY]METHYL]-
• DB-378449
• LFVNAYZMFILRJV-UHFFFAOYSA-N
• 479684-72-5
• 3-(6-Chloro-pyrazin-2-yloxymethyl)-benzonitrile
• SCHEMBL6285396
• 3-[[(6-chloro-2-pyrazinyl)oxy]methyl]Benzonitrile

• Inchi： 1S/C12H8ClN3O/c13-11-6-15-7-12(16-11)17-8-10-3-1-2-9(4-10)5-14/h1-4,6-7H,8H2
• InChI Key： LFVNAYZMFILRJV-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=N1)OCC1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 245.0355896Da
• Monoisotopic Mass: 245.0355896Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.8Ų